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Compound of Interest

Compound Name: Jatrorrhizine

CAS No.: 1168-00-9; 3621-38-3; 6681-15-8

Cat. No.: B15616754

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jatrorrhizine, a protoberberine alkaloid isolated from various medicinal plants such as Coptis

chinensis, has demonstrated significant anti-cancer properties across a range of cancer cell

lines. Its therapeutic potential stems from its ability to modulate multiple cellular processes,

including proliferation, apoptosis, cell cycle progression, and metastasis. This document

provides a comprehensive overview of the application of Jatrorrhizine in cancer cell line

research, including its mechanisms of action, quantitative data on its efficacy, and detailed

protocols for key experimental assays.

Jatrorrhizine exerts its anti-cancer effects through various mechanisms. It is known to inhibit

cancer cell proliferation and tumor growth, prevent metastasis, and, most notably, promote

apoptosis (programmed cell death) in cancer cells. These effects are mediated through its

interaction with critical cellular signaling pathways.
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The efficacy of Jatrorrhizine varies across different cancer cell lines and treatment durations.

The following tables summarize the half-maximal inhibitory concentration (IC50) values of

Jatrorrhizine in several cancer cell lines, providing a quantitative measure of its cytotoxic and

anti-proliferative effects.

Table 1: IC50 Values of Jatrorrhizine in Human Colorectal Cancer Cell Lines

Cell Line Treatment Duration IC50 (µM) Reference

HCT-116 72 hours 6.75 ± 0.29 [1][2]

HT-29 72 hours 5.29 ± 0.13 [1][2]

SW480 Not Specified

Inhibitory effects at

12.5, 25, 50, and 75

µM

[3]

Table 2: IC50 Values of Jatrorrhizine in Human Breast Cancer Cell Lines

Cell Line IC50 (µM) Reference

MDA-MB-231 11.08 ± 1.19 [4]

MCF-7 17.11 ± 4.54 [4]

Table 3: IC50 Values of Jatrorrhizine in Other Human Cancer Cell Lines

Cancer Type Cell Line IC50 (µM) Reference

Metastatic Melanoma C8161 47.4 ± 1.6 [5]

Mammary Carcinoma 4T1 22.14 ± 2.87 [4]

Signaling Pathways Modulated by Jatrorrhizine
Jatrorrhizine has been shown to modulate several key signaling pathways involved in cancer

progression. Understanding these pathways is crucial for elucidating its mechanism of action.
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Wnt/β-catenin Signaling Pathway
In colorectal cancer cells, Jatrorrhizine inhibits the Wnt/β-catenin signaling pathway.[1][2] It

achieves this by down-regulating the expression of β-catenin and up-regulating Glycogen

Synthase Kinase-3 beta (GSK-3β) in certain cell lines.[1] This inhibition of the Wnt pathway is

associated with the suppression of epithelial-mesenchymal transition (EMT), a key process in

cancer metastasis.[1][2]
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Day 1: Cell Seeding Day 2: Treatment Day 5: Assay

Seed cells in a
96-well plate

Treat cells with varying
concentrations of Jatrorrhizine

Add MTT reagent
and incubate

Add solubilization solution
(e.g., DMSO) Measure absorbance at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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